3-(3-Fluoro-phenoxy)-phenylamine 3-(3-Fluoro-phenoxy)-phenylamine
Brand Name: Vulcanchem
CAS No.: 446884-28-2
VCID: VC16688498
InChI: InChI=1S/C12H10FNO/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H,14H2
SMILES:
Molecular Formula: C12H10FNO
Molecular Weight: 203.21 g/mol

3-(3-Fluoro-phenoxy)-phenylamine

CAS No.: 446884-28-2

Cat. No.: VC16688498

Molecular Formula: C12H10FNO

Molecular Weight: 203.21 g/mol

* For research use only. Not for human or veterinary use.

3-(3-Fluoro-phenoxy)-phenylamine - 446884-28-2

Specification

CAS No. 446884-28-2
Molecular Formula C12H10FNO
Molecular Weight 203.21 g/mol
IUPAC Name 3-(3-fluorophenoxy)aniline
Standard InChI InChI=1S/C12H10FNO/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H,14H2
Standard InChI Key MTBCEXFCKWEIIR-UHFFFAOYSA-N
Canonical SMILES C1=CC(=CC(=C1)OC2=CC(=CC=C2)F)N

Introduction

3-(3-Fluoro-phenoxy)-phenylamine is an organic compound with the molecular formula C12H10FNO and a molecular weight of 203.21 g/mol . It features a phenylamine core with a fluorophenoxy substituent, which is crucial for its chemical and biological properties. This compound is of interest in various fields, including medicinal chemistry, due to its potential pharmacological effects.

Synthesis

The synthesis of 3-(3-Fluoro-phenoxy)-phenylamine typically involves multiple steps starting from commercially available precursors. While specific synthetic routes for this compound are not detailed in available literature, similar compounds often involve nitration, reduction, and etherification reactions to form the desired phenoxy linkage.

Biological Activity

Although specific biological activities of 3-(3-Fluoro-phenoxy)-phenylamine are not extensively documented, compounds with similar structures have shown significant pharmacological effects. For instance, fluorinated compounds can exhibit enhanced binding affinity and selectivity towards molecular targets such as enzymes or receptors. The presence of a fluorine atom can also influence the compound's pharmacokinetic properties.

Future Directions

Further research is needed to fully explore the biological and chemical properties of 3-(3-Fluoro-phenoxy)-phenylamine. This could involve investigating its potential applications in medicinal chemistry, such as anticancer or antiviral activities, and optimizing its synthesis for industrial production.

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